![molecular formula C6H3ClN2O2S2 B6279250 2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid CAS No. 1872789-85-9](/img/no-structure.png)
2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid
Overview
Description
2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid, also known as CCTA, is an organic compound with a variety of applications in scientific research. CCTA is a highly versatile compound with potential applications in a number of different areas, including biochemistry, physiology, and pharmacology. It has a wide range of uses in the laboratory, and its unique properties make it a useful tool for researchers.
Scientific Research Applications
2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as an inhibitor of enzymes, and as an antioxidant. It has also been used to study the structure and function of proteins, and to study the effects of drugs on the body. In addition, 2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid has been used to study the effects of environmental toxins on the body and to study the effects of radiation on cells.
Mechanism of Action
2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid works by binding to proteins, enzymes, and other molecules in the body and inhibiting their activity. It has been found to be effective at inhibiting the activity of enzymes involved in metabolism, DNA repair, and cell signaling. It has also been found to be effective at inhibiting the activity of proteins involved in the transport of molecules across cell membranes.
Biochemical and Physiological Effects
2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid has been found to have a number of biochemical and physiological effects. It has been found to be an antioxidant, to reduce inflammation, and to protect cells from damage caused by free radicals. It has also been found to be an anti-viral, to reduce the symptoms of allergies, and to reduce the risk of cancer. In addition, 2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid has been found to be effective at reducing the symptoms of depression and anxiety.
Advantages and Limitations for Lab Experiments
2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid has a number of advantages and limitations for laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize in the laboratory. It is also a highly versatile compound, making it useful for a wide range of experiments. However, 2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid is volatile and can easily escape from the laboratory, making it difficult to use in experiments that require precise measurements. In addition, 2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid can be toxic in high concentrations, making it important to use it safely in the laboratory.
Future Directions
The potential future directions for 2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid are numerous. It could be used to study the effects of drugs on the body, to study the effects of environmental toxins on the body, and to study the effects of radiation on cells. It could also be used to study the structure and function of proteins, and to develop new drugs and treatments for a variety of diseases. In addition, 2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid could be used to study the effects of aging on the body, and to develop new methods of preventing and treating age-related diseases.
Synthesis Methods
2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid can be synthesized using a variety of methods. The most common method is a reaction between 3-chloro-4-cyano-1,2-thiazol-5-yl sulfoxide and acetic anhydride. This reaction produces a compound with a molecular weight of 222.6 g/mol and a melting point of 128-130°C. The reaction is usually carried out in a sealed container to prevent the escape of volatile compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid involves the reaction of 3-chloro-4-cyano-1,2-thiazole with thiourea followed by oxidation of the resulting thioamide to form the target compound.", "Starting Materials": ["3-chloro-4-cyano-1,2-thiazole", "thiourea", "oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite)"], "Reaction": ["React 3-chloro-4-cyano-1,2-thiazole with thiourea in the presence of a base (e.g. sodium hydroxide) to form the corresponding thioamide intermediate.", "Oxidize the thioamide intermediate using an oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite) to form 2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid."] } | |
CAS RN |
1872789-85-9 |
Product Name |
2-[(3-chloro-4-cyano-1,2-thiazol-5-yl)sulfanyl]acetic acid |
Molecular Formula |
C6H3ClN2O2S2 |
Molecular Weight |
234.7 |
Purity |
95 |
Origin of Product |
United States |
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